Cas no 1804449-85-1 (3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1804449-85-1
• MF: C₇H₅BrF₂N₂O
• MW: 251.028207540512
• CID: 4853480
• Update Time: 2025-07-23

3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C7H5BrF2N2O/c8-4-1-12-6(7(9)10)5(11)3(4)2-13/h1-2,7H,11H2
• InChI Key： QQAPHGOJQVZQJD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(=C1C=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.5
• Topological Polar Surface Area: 56

Additional information on 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-carboxaldehyde

Introduction to 3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804449-85-1)

3-Amino-5-bromo-2-(difluoromethyl)pyridine-4-carboxaldehyde, identified by its CAS number 1804449-85-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications in drug development. The presence of multiple functional groups, including an amino group, a bromo substituent, and a difluoromethyl group, along with the aldehyde functionality at the 4-position, makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The aldehyde moiety in 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-carboxaldehyde serves as a critical site for further chemical modifications, enabling the synthesis of more complex molecules. This property is particularly valuable in the development of novel pharmaceuticals, where the ability to introduce additional functional groups at specific positions is essential for optimizing biological activity and pharmacokinetic properties. The bromo substituent at the 5-position provides a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in the construction of biaryl structures. These types of reactions are fundamental in the synthesis of many modern drugs, including targeted therapies and small-molecule inhibitors.

The difluoromethyl group, located at the 2-position, is another key feature of this compound. Difluoromethyl groups are frequently incorporated into drug molecules due to their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. Recent studies have highlighted the role of difluorinated compounds in oncology and anti-inflammatory therapies, where these groups contribute to increased efficacy and reduced side effects. The combination of these features in 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-carboxaldehyde makes it an attractive building block for the development of next-generation pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have further underscored the potential of 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-carboxaldehyde as a lead compound. Researchers have utilized these tools to predict binding interactions with various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinases, which are overexpressed in cancer cells. The precision offered by computational methods allows chemists to design analogs with improved properties, such as higher selectivity and lower toxicity.

In addition to its applications in drug discovery, 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-carboxaldehyde has found utility in materials science and agrochemical research. The unique electronic properties conferred by the presence of fluorine atoms make this compound a candidate for use in organic electronics, where it could potentially serve as a component in light-emitting diodes (LEDs) or photovoltaic cells. Furthermore, its structural framework is reminiscent of many natural products with known bioactivity, suggesting that it may inspire new synthetic strategies for discovering bioactive molecules.

The synthesis of 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-carboxaldehyde involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include halogenation reactions to introduce the bromo substituent, protection-deprotection strategies to handle the reactive aldehyde group, and introduction of the difluoromethyl group via cross-coupling or other fluorination techniques. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

One notable aspect of working with 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-carboxaldehyde is its reactivity towards nucleophiles due to the presence of both the amino and aldehyde functional groups. This reactivity allows for diverse derivatization pathways, enabling chemists to explore a wide range of structural motifs. For example, condensation reactions with amides or hydrazines can yield Schiff bases or hydrazones, respectively, which are known to exhibit various biological activities. Such derivatives can then be further modified through additional functionalization or incorporated into larger molecular frameworks.

The growing interest in fluorinated compounds has been driven by their unique physicochemical properties and their impact on biological activity. Fluorine atoms are smaller than hydrogen atoms but have a higher electronegativity and differ significantly in mass. These differences can influence electronic distributions within molecules, leading to enhanced binding affinity or altered metabolic stability. In recent years, there has been an exponential increase in research focused on fluorinated pyridines due to their prevalence in approved drugs and their potential as scaffolds for new therapeutic agents.

Current research trends indicate that 3-amino-5-bromo-2-(difluoromethyl)pyridine-4-carboxaldehyde will continue to be a valuable intermediate in pharmaceutical innovation. Ongoing studies are exploring its role in developing treatments for neurological disorders, where modulation of neurotransmitter systems is crucial. Additionally, its potential application in antiviral therapies is being investigated due to its ability to interfere with viral replication mechanisms through structural mimicry or enzyme inhibition.

The compound's versatility also extends to its use as a tool compound in biochemical assays. Researchers can exploit its reactivity to develop probes that interact with specific targets within cells or tissues. Such probes can provide insights into cellular processes and help identify new therapeutic targets or validate existing ones. The ability to generate labeled derivatives allows for tracking biological pathways with high precision.

In conclusion,3-amino-5-bromo-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804449-85-1) represents a significant advancement in synthetic chemistry and medicinal research. Its unique structural features make it an ideal candidate for developing novel pharmaceuticals across multiple therapeutic areas. As our understanding of fluorinated compounds continues to grow,this molecule will undoubtedly play an integral role in shaping future treatments for human diseases.